Cas no 1807267-91-9 (2-Bromo-4-methylpyridine-5-acetonitrile)

• Product Name: 2-Bromo-4-methylpyridine-5-acetonitrile
• CAS No: 1807267-91-9
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• CID: 4901558
• Update Time: 2025-10-23

2-Bromo-4-methylpyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-methylpyridine-5-acetonitrile

• Inchi： 1S/C8H7BrN2/c1-6-4-8(9)11-5-7(6)2-3-10/h4-5H,2H2,1H3
• InChI Key： NDZVIISNUMYNLZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C=N1)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-4-methylpyridine-5-acetonitrile

2-Bromo-4-methylpyridine-5-acetonitrile

The compound 2-Bromo-4-methylpyridine-5-acetonitrile (CAS No. 1807267-91-9) is a heterocyclic organic compound with significant applications in the field of organic synthesis and medicinal chemistry. This compound is characterized by its pyridine ring structure, which is a six-membered aromatic ring containing one nitrogen atom. The substituents on the pyridine ring include a bromine atom at position 2, a methyl group at position 4, and an acetonitrile group at position 5. These substituents confer unique electronic and steric properties to the molecule, making it highly versatile in various chemical reactions and biological applications.

Pyridine derivatives have been extensively studied due to their wide range of applications in pharmaceuticals, agrochemicals, and materials science. The presence of the bromine atom in 2-Bromo-4-methylpyridine-5-acetonitrile introduces electrophilic substitution reactivity, which is valuable in nucleophilic aromatic substitution reactions. The methyl group at position 4 provides steric hindrance, which can influence the reactivity and selectivity of the molecule in various synthetic pathways. Additionally, the acetonitrile group at position 5 acts as an electron-withdrawing group, enhancing the electrophilicity of the pyridine ring and making it more susceptible to nucleophilic attacks.

Recent studies have highlighted the potential of 2-Bromo-4-methylpyridine-5-acetonitrile as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to synthesize novel pyridine-based inhibitors for various enzyme targets, including kinases and proteases. These inhibitors have shown promising results in preclinical studies, indicating their potential as leads for drug development.

The synthesis of 2-Bromo-4-methylpyridine-5-acetonitrile typically involves multi-step processes that include bromination, methylation, and acylation reactions. One common approach involves the bromination of 4-methylpyridine using bromine in a suitable solvent under controlled conditions. Subsequently, the acetonitrile group is introduced at position 5 through an acylation reaction using appropriate reagents such as acetyl chloride or acetic anhydride.

In terms of physical properties, 2-Bromo-4-methylpyridine-5-acetonitrile is a crystalline solid with a melting point of approximately 180°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. The compound exhibits UV absorption bands in the range of 270–300 nm due to its conjugated π-system.

The application of 2-Bromo-4-methylpyridine-5-acetonitrile extends beyond pharmaceuticals into materials science. For example, researchers have explored its use as a precursor for synthesizing conductive polymers and functional materials. The ability to modify the substituents on the pyridine ring allows for fine-tuning of electronic properties, making this compound a valuable building block in material design.

From an environmental standpoint, 2-Bromo-4-methylpyridine-5-acetonitrile has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it undergoes moderate biodegradation under aerobic conditions but exhibits low toxicity to aquatic organisms at environmentally relevant concentrations.

In conclusion, 2-Bromo-4-methylpyridine-5-acetonitrile (CAS No. 1807267-91-9) is a versatile compound with significant potential in organic synthesis and material science. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop novel bioactive molecules and functional materials.